Cas no 62227-65-0 (3,5-Cyclohexadiene-1,2-dione, 3,5-bis(1-methylethyl)-)

• Product Name: 3,5-Cyclohexadiene-1,2-dione, 3,5-bis(1-methylethyl)-
• CAS No: 62227-65-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 453460
• PubChem ID: 20073421
• Update Time: 2025-04-19

3,5-Cyclohexadiene-1,2-dione, 3,5-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Cyclohexadiene-1,2-dione, 3,5-bis(1-methylethyl)-
• 3,5-di(propan-2-yl)cyclohexa-3,5-diene-1,2-dione
• DTXSID50602159
• SCHEMBL5587486
• 62227-65-0

• Inchi： 1S/C12H16O2/c1-7(2)9-5-10(8(3)4)12(14)11(13)6-9/h5-8H,1-4H3
• InChI Key： CFBLMXLFOMGOFO-UHFFFAOYSA-N
• SMILES： O=C1C(C=C(C=C1C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14